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Compound of Interest

Compound Name: 1-Oxomiltirone

Cat. No.: B1241570 Get Quote

Essential Safety and Handling Guide for 1-
Oxomiltirone
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Oxomiltirone is readily available. The

following guidance is based on the available data for the parent compound, miltirone, and

established best practices for handling potent or uncharacterized research chemicals. It is

imperative to treat 1-Oxomiltirone as a substance of unknown toxicity and to handle it with the

utmost caution.

Immediate Safety and Logistical Information
Due to the lack of specific toxicity data for 1-Oxomiltirone, a conservative approach to

handling is essential. The parent compound, miltirone, is known to be harmful if swallowed and

very toxic to aquatic life.[1] Miltirone has also been shown to be a dual inhibitor of P-

glycoprotein and cell growth, inducing apoptosis through caspase-dependent pathways.[2] This

biological activity suggests that 1-Oxomiltirone should be handled as a potent compound.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following PPE

is mandatory when handling 1-Oxomiltirone:
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Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times.[3] Inspect gloves for

any signs of degradation or puncture before use.

Lab Coat: A fully buttoned lab coat must be worn.

Additional Protection: For procedures with a high risk of splashing or aerosol generation,

consider double gloving and wearing a chemically resistant apron or gown.

Respiratory Protection: All handling of 1-Oxomiltirone powder or solutions should be

conducted within a certified chemical fume hood to minimize inhalation exposure.[4]

Quantitative Data Summary
As specific data for 1-Oxomiltirone is unavailable, the table below includes information for the

parent compound, miltirone, where available, and general occupational exposure limits for

research chemicals.
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Property Value

Chemical Formula Miltirone: C₁₉H₂₂O₂

Molecular Weight Miltirone: 282.39 g/mol [1]

Physical State Solid[5]

Boiling Point 421.00 to 422.00 °C @ 760.00 mm Hg[5]

Melting Point 100 °C[5]

GHS Classification (Miltirone)

Acute toxicity, Oral (Category 4)[1] Acute

aquatic toxicity (Category 1)[1] Chronic aquatic

toxicity (Category 1)[1]

Hazard Statements (Miltirone)
H302: Harmful if swallowed.[1] H410: Very toxic

to aquatic life with long lasting effects.[1]

Occupational Exposure Limits

No specific PEL or TLV established. For novel

compounds, it is prudent to adhere to the

principles of "As Low As Reasonably

Practicable" (ALARP) for exposure. General

guidance for research chemicals suggests

maintaining exposure below the Permissible

Exposure Limits (PELs) for any regulated

substances with similar structures or toxicities.

[6][7]

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

Always work within a certified chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible.

Prepare all necessary equipment and reagents before handling the compound.

2. Weighing and Reconstitution:
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Weigh solid 1-Oxomiltirone within the fume hood. Use a dedicated, labeled weighing

vessel.

When reconstituting, add the solvent slowly to the solid to avoid aerosolization.

Cap the container tightly after reconstitution.

3. Solution Handling:

Use positive displacement pipettes or syringes for transferring solutions.

Avoid creating aerosols.

Clearly label all containers with the chemical name, concentration, date, and hazard

information.

4. Spill Management:

In case of a spill, evacuate the immediate area.

If safe to do so, contain the spill with an appropriate absorbent material.

Follow your institution's established spill cleanup procedures for potent compounds.

Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan
Waste Segregation: All waste contaminated with 1-Oxomiltirone (e.g., pipette tips, gloves,

vials) must be disposed of in a dedicated, clearly labeled hazardous waste container.

Disposal Route: Follow all local, state, and federal regulations for the disposal of hazardous

chemical waste. Consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Visual Guidance: Experimental Workflow
The following diagram illustrates a safe handling workflow for potent or uncharacterized

compounds like 1-Oxomiltirone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1241570?utm_src=pdf-body
https://www.benchchem.com/product/b1241570?utm_src=pdf-body
https://www.benchchem.com/product/b1241570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Safe Handling Workflow for 1-Oxomiltirone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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